molecular formula C25H29ClN2O4 B1165827 BIOTIN-ASP-ALA-GLU-PHE-ARG-HIS-ASP-SER-GLY-TYR-GLU-VAL-HIS-HIS-GLN-LYS-LEU-VAL-PHE-PHE-ALA-GLU-ASP-V CAS No. 102577-21-9

BIOTIN-ASP-ALA-GLU-PHE-ARG-HIS-ASP-SER-GLY-TYR-GLU-VAL-HIS-HIS-GLN-LYS-LEU-VAL-PHE-PHE-ALA-GLU-ASP-V

Cat. No. B1165827
CAS RN: 102577-21-9
InChI Key:
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Description

This peptide is a variant of the beta-Amyloid peptide, which is found to exhibit both neurotrophic and neurotoxic effects that depend on neuronal age and beta-protein concentration . It is biotinylated at the N-terminus .


Synthesis Analysis

The weight can range from 1mg to 1g .


Molecular Structure Analysis

The peptide has a molecular weight of 4740.4 and a chemical formula of C213H325N57O62S2 . The sequence in three-letter code is Biotin-Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-Gln-Lys-Leu-Val-Phe-Phe-Ala-Glu-Asp-Val .


Chemical Reactions Analysis

The complete amino acid sequence of the peptide has been established by analysis of peptides generated by chemical cleavage at methionine or tryptophan residues . Larger BrCN fragments were further digested with trypsin, chymotrypsin, and clostripain .


Physical And Chemical Properties Analysis

The peptide is soluble and should be stored at -20°C in a tightly closed container in a cool dry place .

Mechanism of Action

The peptide is a major component of amyloid plaques and accumulates in neurons of Alzheimer’s disease brains . It is produced from amyloid-β precursor protein (APP) .

Future Directions

The peptide could be used in future research related to Alzheimer’s disease due to its association with amyloid plaques . Further studies could explore its neurotrophic and neurotoxic effects .

properties

CAS RN

102577-21-9

Molecular Formula

C25H29ClN2O4

Molecular Weight

0

Origin of Product

United States

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